Unii-JW8L3F5IW9
Overview
Description
Scientific Research Applications
Nanoparticle Synthesis and Electronics
Nanoparticles are at the forefront of materials research, impacting various industries including electronics. Innovations in semiconductor materials have been pivotal in the evolution of electronics, from vacuum tubes to diodes, transistors, and advanced chips. This progression underlines the synergy between scientific discovery and technological development in the field of electronics (Cushing, Kolesnichenko, & O'Connor, 2004).
Educational Programs for Research Translation
The translation of basic scientific research into practical innovations is a historical continuum. Organizations like the National Collegiate Inventors and Innovators Alliance support STEM innovation, invention, and entrepreneurship, emphasizing the transformation of academic research into beneficial technologies and ventures (Giordan, Shartrand, Steig, & Weilerstein, 2011).
Collaborative Working Environments in Science
Large-scale scientific applications often involve geographically dispersed teams. Collaborative working environments, leveraging software frameworks, enable remote job submission and data sharing, which are essential for large applications like the Unified Air Pollution Model (UNI-DEM) (Şahin, Weihrauch, Dimov, & Alexandrov, 2009).
Nuclear Research and Technology Development
The Joint Institute for Nuclear Research (JINR) exemplifies the integration of theoretical and experimental studies with the development of advanced technologies and education in modern physics. JINR's work includes research in various fields of modern physics and training high-quality research personnel (Matveev, 2016).
Wireless LAN and UNII Applications
The development of antennas for WLAN and UNII applications illustrates the practical application of scientific research in communication technology. Innovations in antenna design cater to the emerging needs of new ISM bands and demonstrate the direct application of scientific research in technology development (Singla, Khanna, & Parkash, 2019).
Industrialization and Technological Advancements
Universities play a critical role in the national scientific and technological landscape, especially in the transformation of scientific and technical achievements into practical applications. This aspect highlights the importance of research in driving economic development and technological innovation (Xian-guo, 2004).
properties
| { "Design of the Synthesis Pathway": "The synthesis of Unii-JW8L3F5IW9 can be achieved through a multi-step reaction pathway involving various starting materials.", "Starting Materials": [ "4-chloro-2-nitrophenol", "piperidine", "sodium hydroxide", "acetic anhydride", "sulfuric acid", "sodium nitrite", "hydrochloric acid", "sodium bisulfite", "sodium carbonate", "ethanol", "water" ], "Reaction": [ "Step 1: 4-chloro-2-nitrophenol is reacted with piperidine and sodium hydroxide in ethanol to yield 4-chloro-2-nitroaniline.", "Step 2: 4-chloro-2-nitroaniline is then acetylated using acetic anhydride and sulfuric acid to produce N-acetyl-4-chloro-2-nitroaniline.", "Step 3: N-acetyl-4-chloro-2-nitroaniline is diazotized with sodium nitrite and hydrochloric acid to form the corresponding diazonium salt.", "Step 4: The diazonium salt is then reacted with sodium bisulfite to produce the corresponding sulfonamide.", "Step 5: The sulfonamide is treated with sodium carbonate and water to yield the final product, Unii-JW8L3F5IW9." ] } | |
CAS RN |
23094-71-5 |
Molecular Formula |
C41H30O27 |
Molecular Weight |
954.7 g/mol |
IUPAC Name |
2-[(4R,5S,7R,25S,29S,30S,31S)-13,14,15,18,19,20,31,35,36-nonahydroxy-2,10,23,28,32-pentaoxo-5-(3,4,5-trihydroxybenzoyl)oxy-3,6,9,24,27,33-hexaoxaheptacyclo[28.7.1.04,25.07,26.011,16.017,22.034,38]octatriaconta-1(37),11,13,15,17,19,21,34(38),35-nonaen-29-yl]acetic acid |
InChI |
InChI=1S/C41H30O27/c42-13-1-8(2-14(43)24(13)49)35(56)68-41-34-33-31(64-39(60)12(6-19(47)48)22-23-11(38(59)67-34)5-17(46)27(52)32(23)65-40(61)30(22)55)18(63-41)7-62-36(57)9-3-15(44)25(50)28(53)20(9)21-10(37(58)66-33)4-16(45)26(51)29(21)54/h1-5,12,18,22,30-31,33-34,41-46,49-55H,6-7H2,(H,47,48)/t12-,18+,22-,30-,31?,33-,34+,41-/m0/s1 |
InChI Key |
HGJXAVROWQLCTP-VMXBZOPGSA-N |
Isomeric SMILES |
C1[C@@H]2C3[C@@H]([C@H]([C@@H](O2)OC(=O)C4=CC(=C(C(=C4)O)O)O)OC(=O)C5=CC(=C(C6=C5[C@H]([C@@H](C(=O)O3)CC(=O)O)[C@@H](C(=O)O6)O)O)O)OC(=O)C7=CC(=C(C(=C7C8=C(C(=C(C=C8C(=O)O1)O)O)O)O)O)O |
SMILES |
C1C2C3C(C(C(O2)OC(=O)C4=CC(=C(C(=C4)O)O)O)OC(=O)C5=CC(=C(C6=C5C(C(C(=O)O3)CC(=O)O)C(C(=O)O6)O)O)O)OC(=O)C7=CC(=C(C(=C7C8=C(C(=C(C=C8C(=O)O1)O)O)O)O)O)O |
Canonical SMILES |
C1C2C3C(C(C(O2)OC(=O)C4=CC(=C(C(=C4)O)O)O)OC(=O)C5=CC(=C(C6=C5C(C(C(=O)O3)CC(=O)O)C(C(=O)O6)O)O)O)OC(=O)C7=CC(=C(C(=C7C8=C(C(=C(C=C8C(=O)O1)O)O)O)O)O)O |
synonyms |
chebulagic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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